9-tert-butyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 13-tert-butyl-4-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]-10-thia-3,5,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C20H21F3N6S/c1-19(2,3)10-5-6-11-13(7-10)30-18-15(11)17-25-16(27-29(17)9-24-18)12-8-14(20(21,22)23)26-28(12)4/h8-10H,5-7H2,1-4H3
• InChI Key: OPAFRBBHCUEQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C4=NC(=NN4C=N3)C5=CC(=NN5C)C(F)(F)F
• Molecular Formula: C20H21F3N6S
• Molecular Weight: 434.5 g/mol

Description

Synthesis Analysis

The synthesis of tetrahydrobenzothienotriazolopyrimidine derivatives, including structures similar to the compound , involves multistep synthetic routes that typically start with heterocyclic amines or other key intermediates. For example, compounds have been synthesized by reacting sodium salts of hydroxypropenones with different heterocyclic amines, leading to a variety of pyrazolo, triazolo, and pyrimidine derivatives (Mohamed et al., 2011; Soliman et al., 2009). These methods often employ conditions conducive to facilitating cyclization and heteroatom incorporation.

Molecular Structure Analysis

The molecular structure of compounds related to 9-tert-butyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine has been elucidated through various analytical techniques, including X-ray crystallography and NMR spectroscopy. These analyses reveal the presence of hydrogen-bonded frameworks and the orientation of substituents around the heterocyclic cores, which are critical for understanding the compound's reactivity and properties (Portilla et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of tetrahydrobenzothienotriazolopyrimidine derivatives encompasses a range of reactions, including nucleophilic substitutions and cyclization reactions. These compounds exhibit notable antimicrobial activities, with specific derivatives showing potent effects against various bacterial and fungal strains (Soliman et al., 2009). The presence of fluorine atoms and tert-butyl groups in molecules like 9-tert-butyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine significantly influences their electronic properties and chemical stability.

Scientific Research Applications

Synthesis Techniques and Applications

• Microwave-assisted Synthesis : A study demonstrates the microwave-assisted synthesis of fused heterocycles incorporating the trifluoromethyl moiety. This technique allows for the efficient formation of derivatives of pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrimido[1,2-a]benzimidazoles, showcasing the potential for creating diverse molecules within this chemical class for various applications (Shaaban, 2008).

• Heteroaromatization with 4-Hydroxycoumarin : Another study explores the synthesis of novel [1,2,4]triazolo[1,5-c]pyrimidine-13-ones and other derivatives, highlighting the versatility of this scaffold in creating compounds with potential antimicrobial activity (El-Agrody et al., 2001).

• Antimicrobial Agents : Research into tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives indicates their synthesis for use as potential antimicrobial agents. Preliminary testing showed specific compounds exhibiting significant activity against C. albicans and S. aureus (Soliman et al., 2009).

• Cardiovascular Agents : A study on the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems demonstrated the potential for developing new cardiovascular agents, highlighting the therapeutic applications of this scaffold (Sato et al., 1980).